Cas no 286946-98-3 (tert-butyl 2,6-diazabicyclo[3.2.1]octane-2-carboxylate)

• Product Name: tert-butyl 2,6-diazabicyclo[3.2.1]octane-2-carboxylate
• CAS No: 286946-98-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD13192097
• CID: 1435929
• PubChem ID: 66846115
• Update Time: 2025-04-20

tert-butyl 2,6-diazabicyclo[3.2.1]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazabicyclo[3.2.1]octane-2-carboxylic acid, 1,1-dimethylethyl ester
• tert-butyl 2,6-diaza-bicyclo[3.2.1]octane-2-carboxylate
• 2,6-Diaza-bicyclo[3.2.1]octane-2-carboxylic acid tert-butyl ester
• tert-butyl 2,6-diazabicyclo[3.2.1]octane-2-carboxylate
• CS-0058458
• SY129763
• (1R,5S)-2,6-Diaza-bicyclo[3.2.1]octane-2-carboxylicacidtert-butylester
• 286946-98-3
• tert-butyl2,6-diazabicyclo[3.2.1]octane-2-carboxylate
• (1S,5R)-2,6-Diaza-bicyclo[3.2.1]octane-2-carboxylic acid tert-butyl ester
• MFCD13192097
• SCHEMBL927509
• 2-Boc-2,6-diazabicyclo[3.2.1]octane
• SB35473
• (1S,5R)-2,6-Diaza-bicyclo[3.2.1]octane-2-carboxylicacidtert-butylester
• t-Butyl 2,6-diazabicyclo[3.2.1]octane-2-carboxylate
• SB34755
• 2,6-Diazabicyclo[3.2.1]octane-2-carboxylic acid 1,1-dimethylethyl ester
• PS-15750
• P18172
• DB-361607
• SB36388
• (1R,5S)-2,6-Diaza-bicyclo[3.2.1]octane-2-carboxylic acid tert-butyl ester

• MDL： MFCD13192097
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-8-6-9(13)7-12-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： XRDBVKRCVDIYCZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CC1CN2)=O

Computed Properties

• Exact Mass: 212.1526
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 41.57
• Vapor Pressure: No date available

tert-butyl 2,6-diazabicyclo[3.2.1]octane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids